Cas no 1432630-26-6 ((S)-Tenofovir Disoproxil Fumarate)

• Product Name: (S)-Tenofovir Disoproxil Fumarate
• CAS No: 1432630-26-6
• MF: C₂₃H₃₄N₅O₁₄P
• MW: 635.514927387238
• CID: 1061635
• PubChem ID: 5282462
• Update Time: 2025-10-28

(S)-Tenofovir Disoproxil Fumarate Chemical and Physical Properties

Names and Identifiers

• (S)-Tenofovir Disoproxil Fumarate
• (S)-Tenofovir Disopr
• (S)-Tenofovirdisoproxil
• 5-[[(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]-2,4,6,8-tetraoxa-5-phosphanonanedioic acid 1,9-bis(1-methylethyl) ester 5-oxide (E)-2-butenedioate (1:1)
• 5-[[(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]-2,4,6,8-tetraoxa-5-phosphanonanedioic Acid 1,9-Bis(1-methylethyl) Ester 5-Oxide (2E)-2-Butenedioate
• F20706
• (S)-(((((1-(6-Amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)bis(oxy))bis(methylene) diisopropyl bis(carbonate) fumarate
• CS-0164361
• AKOS000280900
• Tenofovir Disoproxil Fumarate Isomer
• 1432630-26-6
• [[(2S)-1-(6-Aminopurin-9-yl)propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxymethyl propan-2-yl carbonate;(E)-but-2-enedioic acid
• A884994
• (S)-(((1-(6-aMino-9H-purin-9-yl)propan-2-yloxy)Methyl)phosphoryl)bis(oxy)bis(Methylene) isopropyl dicarbonate fuMarate

• Inchi： 1S/C19H30N5O10P.C4H4O4/c1-12(2)33-18(25)28-9-31-35(27,32-10-29-19(26)34-13(3)4)11-30-14(5)6-24-8-23-15-16(20)21-7-22-17(15)24;5-3(6)1-2-4(7)8/h7-8,12-14H,6,9-11H2,1-5H3,(H2,20,21,22);1-2H,(H,5,6)(H,7,8)/b;2-1+/t14-;/m0./s1
• InChI Key： VCMJCVGFSROFHV-KZHAMYRLSA-N
• SMILES： P(CO[C@@H](C)CN1C=NC2=C(N)N=CN=C12)(=O)(OCOC(=O)OC(C)C)OCOC(=O)OC(C)C.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 635.18398777g/mol
• Monoisotopic Mass: 635.18398777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 43
• Rotatable Bond Count: 19
• Complexity: 817
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 260Ų

(S)-Tenofovir Disoproxil Fumarate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on (S)-Tenofovir Disoproxil Fumarate

(S)-Tenofovir Disoproxil Fumarate: A Comprehensive Overview

(S)-Tenofovir Disoproxil Fumarate, also known by its CAS number 1432630-26-6, is a critical antiretroviral agent widely used in the treatment and prevention of HIV infection. This compound belongs to the class of nucleotide analog reverse transcriptase inhibitors (NRTIs), which play a pivotal role in inhibiting the replication of the HIV virus. The fumarate salt form of tenofovir disoproxil is particularly notable for its enhanced bioavailability and pharmacokinetic properties, making it a preferred choice in clinical settings.

The chemical structure of (S)-Tenofovir Disoproxil Fumarate consists of a tenofovir moiety attached to a disoproxil group, which serves as a prodrug to improve absorption and reduce gastrointestinal side effects. Upon administration, the disoproxil group is cleaved, releasing tenofovir, which is subsequently phosphorylated into its active form, tenofovirdiphosphate. This active metabolite effectively inhibits the reverse transcriptase enzyme, thereby preventing the integration of viral RNA into the host genome.

Recent studies have highlighted the continued efficacy of (S)-Tenofovir Disoproxil Fumarate in reducing viral load and improving patient outcomes. For instance, a 2023 clinical trial demonstrated that this compound maintains high potency against various HIV strains, including those resistant to other antiretroviral agents. Furthermore, research has shown that (S)-Tenofovir Disoproxil Fumarate exhibits minimal toxicity to host cells, making it a well-tolerated option for long-term therapy.

In addition to its role in HIV treatment, emerging evidence suggests potential applications of (S)-Tenofovir Disoproxil Fumarate in other viral infections. Preclinical studies have indicated its antiviral activity against hepatitis B virus (HBV) and herpes simplex virus (HSV). These findings underscore the versatility of this compound and its potential for broader therapeutic use.

The pharmacokinetic profile of (S)-Tenofovir Disoproxil Fumarate is another area of significant research interest. Studies have shown that this compound achieves rapid absorption following oral administration, with peak plasma concentrations reached within 1-4 hours. Its half-life of approximately 17 hours allows for once-daily dosing, enhancing patient adherence to treatment regimens.

From an analytical standpoint, the synthesis and characterization of (S)-Tenofovir Disoproxil Fumarate have been optimized to ensure high purity and stability. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are employed for quality control and pharmacokinetic studies. These methods provide precise quantification and structural elucidation, ensuring the integrity of this compound throughout its lifecycle.

In conclusion, (S)-Tenofovir Disoproxil Fumarate remains a cornerstone in HIV therapy due to its potent antiviral activity, favorable pharmacokinetics, and safety profile. Ongoing research continues to explore its potential in treating other viral infections and optimizing therapeutic strategies. As new insights emerge, this compound will undoubtedly retain its significance in the fight against viral diseases worldwide.